Cas no 2227844-97-3 (rac-[(2r,4s)-4-ethylpiperidin-2-yl]methanol)

• Product Name: rac-[(2r,4s)-4-ethylpiperidin-2-yl]methanol
• CAS No: 2227844-97-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6369170
• PubChem ID: 137964795
• Update Time: 2025-05-20

rac-[(2r,4s)-4-ethylpiperidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-[(2r,4s)-4-ethylpiperidin-2-yl]methanol
• 2-Piperidinemethanol, 4-ethyl-, (2S,4R)-
• Z3273108754
• 2227844-97-3
• EN300-2008554
• [(2S,4R)-4-ethylpiperidin-2-yl]methanol
• ((2S,4R)-4-Ethylpiperidin-2-yl)methanol

• Inchi： 1S/C8H17NO/c1-2-7-3-4-9-8(5-7)6-10/h7-10H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： SMYPOQPVFOAJQJ-SFYZADRCSA-N
• SMILES： N1CC[C@@H](CC)C[C@H]1CO

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 225.7±13.0 °C(Predicted)
• pka: 15.08±0.10(Predicted)

Additional information on rac-[(2r,4s)-4-ethylpiperidin-2-yl]methanol

Chemical Profile of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol (CAS No. 2227844-97-3)

Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol, a compound with the chemical identifier CAS No. 2227844-97-3, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The specific stereochemistry of this molecule, characterized by the (2R,4S) configuration, is crucial in determining its interaction with biological targets and its overall efficacy.

The< strong>structure of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol incorporates an ethyl substituent at the 4-position of the piperidine ring, which contributes to its unique chemical and pharmacological profile. Piperidine derivatives have been extensively studied due to their role as key structural motifs in many therapeutic agents. The presence of the chiral centers at positions 2 and 4 further enhances the complexity and potential variability of this compound’s biological effects.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for various therapeutic applications. These applications range from central nervous system (CNS) disorders to infectious diseases and cancer. The stereochemistry of piperidine derivatives plays a pivotal role in their pharmacological activity, with different stereoisomers often exhibiting distinct biological profiles. The (2R,4S) configuration of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol suggests potential interactions with enzymes and receptors that are sensitive to chirality.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The methanol moiety at the 2-position provides a versatile handle for further chemical modifications, allowing medicinal chemists to explore various structural modifications and optimize pharmacokinetic properties. This flexibility makes Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol an attractive candidate for scaffold hopping and lead optimization strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. These computational tools have been instrumental in understanding the role of stereochemistry in drug design. For instance, studies have shown that the (2R,4S) configuration of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol may enhance its binding affinity to certain enzymes or receptors compared to other stereoisomers.

The pharmacological profile of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol has been explored in several preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of novel therapeutic agents. For example, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. Additionally, modifications to the ethyl substituent have been investigated to improve solubility and metabolic stability, which are critical factors for drug development.

The synthesis of Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The stereochemistry must be rigorously controlled throughout the synthetic process to ensure that the desired (2R,4S) configuration is obtained. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this level of precision.

In conclusion, Rac-[(2R,4S)-4-Ethylpiperidin-2-yl]methanol (CAS No. 2227844-97-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique stereochemistry and versatile functional groups make it a valuable intermediate for developing novel therapeutic agents. As our understanding of stereochemistry continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.